Cas no 478258-67-2 (6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine)

• Product Name: 6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine
• CAS No: 478258-67-2
• MF: C₆H₈ClN₃S
• MW: 189.665818214417
• MDL: MFCD02082355
• CID: 1112865
• PubChem ID: 1488171
• Update Time: 2025-04-20

6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-methyl-2-(methylthio)pyrimidin-4-amine
• (6-CHLORO-2-METHYLSULFANYL-PYRIMIDIN-4-YL)-METHYL-AMINE
• 6-chloro-N-methyl-2-methylsulfanylpyrimidin-4-amine
• 6-chloro-N-methyl-2-(methylsulfanyl)pyrimidin-4-amine
• HMS1365A18
• AM100862
• SB56373
• REGID_for_CID_1488171
• 6-chloro-N-methyl-2-methylsulfanyl-pyrimidin-4-amine
• HMS2686P05
• 8P-854
• EN300-2967153
• DB-299890
• DTXSID60363385
• CS-0378470
• AKOS006277151
• Bionet2_000370
• CHEMBL1717577
• MFCD02082355
• 6-chloro-N-methyl-2-(methylsulfanyl)-4-pyrimidinamine
• SCHEMBL2614898
• 478258-67-2
• SMR000335405
• E79023
• MLS000721331

• MDL： MFCD02082355
• Inchi： 1S/C6H8ClN3S/c1-8-5-3-4(7)9-6(10-5)11-2/h3H,1-2H3,(H,8,9,10)
• InChI Key： NHJWXOKUEKCRKF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)NC

Computed Properties

• Exact Mass: 189.0127461g/mol
• Monoisotopic Mass: 189.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.1Ų